Cas no 14248-71-6 (2-Ethoxynicotinonitrile)

• Product Name: 2-Ethoxynicotinonitrile
• CAS No: 14248-71-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD08436064
• CID: 133750
• PubChem ID: 24827485
• Update Time: 2025-06-15

2-Ethoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxynicotinonitrile
• 2-ethoxypyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,2-ethoxy-
• 2-Ethoxy-3-cyan-pyridin
• 3-Cyano-2-ethoxypyridine
• 3-Pyridinecarbonitrile,2-ethoxy
• Albb-004988
• 2-ethoxy-3-Pyridinecarbonitrile
• 2-Ethoxynicotinonitrile98%
• 2-Ethoxynicotinonitrile 98%
• 3-Pyridinecarbonitrile, 2-ethoxy-
• 2-ETHOXYNICOTINONITRILE 98%3-CYANO-2-ETHOXYPYRIDINE
• SCHEMBL249966
• MFCD08436064
• SB53524
• LS-01868
• Z295203538
• AKOS000198239
• DTXSID40647615
• 14248-71-6
• 2-ETHOXYNICOTINONITRILE 98per cent3-CYANO-2-ETHOXYPYRIDINE
• CS-0446263
• FT-0679051
• EN300-30814
• G73686
• STK501524
• DA-44973

• MDL： MFCD08436064
• Inchi： 1S/C8H8N2O/c1-2-11-8-7(6-9)4-3-5-10-8/h3-5H,2H2,1H3
• InChI Key： NJQMOOHWTMTWLP-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CC=CN=1)CC

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.12
• Melting Point: 36-38
• Boiling Point: 256°Cat760mmHg
• Flash Point: 108.6°C
• Refractive Index: 1.52
• PSA: 45.91000
• LogP: 1.35198

2-Ethoxynicotinonitrile Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Ethoxynicotinonitrile

Recent Advances in the Study of 2-Ethoxynicotinonitrile (CAS: 14248-71-6) in Chemical Biology and Pharmaceutical Research

2-Ethoxynicotinonitrile (CAS: 14248-71-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its ethoxy-substituted pyridine ring and nitrile functional group, serves as a key building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Ethoxynicotinonitrile as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed a multi-step synthetic route, with 2-Ethoxynicotinonitrile serving as the starting material for the introduction of critical pharmacophores. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's importance in targeted cancer therapy.

In the field of antiviral research, a team from the University of Tokyo reported in 2022 that derivatives of 2-Ethoxynicotinonitrile showed promising activity against RNA viruses, including SARS-CoV-2. The study, published in Antiviral Research, revealed that certain modifications to the ethoxy and nitrile groups enhanced the compound's ability to interfere with viral replication mechanisms. These findings open new avenues for the development of broad-spectrum antiviral agents.

Recent advancements in synthetic methodology have also improved the accessibility of 2-Ethoxynicotinonitrile. A 2023 paper in Organic Process Research & Development described a more efficient, scalable synthesis route with improved yield and purity. This development is particularly significant for pharmaceutical companies looking to incorporate this intermediate into large-scale drug production processes.

The compound's mechanism of action continues to be an area of active investigation. Computational studies published in early 2024 suggest that 2-Ethoxynicotinonitrile derivatives may interact with multiple biological targets through unique binding modes, explaining their diverse pharmacological effects. These insights are guiding the rational design of more selective and potent drug candidates.

Looking forward, researchers anticipate that 2-Ethoxynicotinonitrile will play an increasingly important role in fragment-based drug discovery and combinatorial chemistry approaches. Its structural features make it particularly valuable for creating diverse chemical libraries that can be screened against emerging therapeutic targets. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that clinical applications may emerge in the coming years.